2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-4-piperidin-3-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H17N3O3/c20-15-7-12(11-2-1-5-17-8-11)18-16(19-15)10-3-4-13-14(6-10)22-9-21-13/h3-4,6-7,11,17H,1-2,5,8-9H2,(H,18,19,20)
• InChI Key: QJZYOOPDKVBQQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC(=O)NC(=N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one, commonly known as BDP, is a chemical compound that has gained significant attention in recent years due to its potential in treating various neurological disorders. BDP is a selective inhibitor of the phosphodiesterase type 10A (PDE10A) enzyme, which plays a crucial role in regulating the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) in the brain.

Mechanism of Action

BDP is a selective inhibitor of 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one, which hydrolyzes cAMP and cGMP in the brain. Inhibition of 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one by BDP leads to an increase in cAMP and cGMP levels, which in turn activates the protein kinase A (PKA) and protein kinase G (PKG) pathways. Activation of PKA and PKG leads to the phosphorylation of various downstream targets, including ion channels and transcription factors, which ultimately enhances the function of MSNs.
Biochemical and Physiological Effects:
BDP has been shown to enhance the function of MSNs and improve motor function and cognitive performance in animal models of various neurological disorders. BDP has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuroplasticity and neuroprotection. BDP has a favorable pharmacokinetic profile and can cross the blood-brain barrier, making it a promising candidate for clinical use.

Advantages and Limitations for Lab Experiments

BDP has several advantages as a research tool, including its selectivity for 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one and its ability to enhance the function of MSNs. BDP has also been shown to have a favorable pharmacokinetic profile and can be administered orally. However, BDP has some limitations, including its relatively low potency compared to other 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one inhibitors and its potential off-target effects.

Future Directions

There are several future directions for the research and development of BDP. One direction is to optimize the synthesis process to improve the yield and purity of BDP. Another direction is to evaluate the safety and efficacy of BDP in clinical trials for various neurological disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of BDP on MSNs and to identify potential off-target effects. Finally, BDP could be used as a tool to investigate the role of 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one in various neurological disorders and to identify potential therapeutic targets.

Scientific Research Applications

BDP has shown potential in treating various neurological disorders such as schizophrenia, Huntington's disease, and Parkinson's disease. 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one is highly expressed in the basal ganglia region of the brain, which is involved in the regulation of motor function and cognition. Inhibition of 2-(1,3-benzodioxol-5-yl)-6-piperidin-3-ylpyrimidin-4(3H)-one by BDP leads to an increase in cAMP and cGMP levels, which in turn enhances the function of the striatal medium spiny neurons (MSNs). MSNs play a crucial role in regulating the activity of the basal ganglia and are affected in various neurological disorders. BDP has shown promising results in preclinical studies and is currently being evaluated in clinical trials.